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Compound of Interest

Compound Name: Awl-1I-38.3

Cat. No.: B1263582

Disclaimer: A specific Safety Data Sheet (SDS) for Awl-11-38.3 is not publicly available. The
following guidelines are based on best practices for handling potent, small-molecule kinase
inhibitors in a research laboratory setting. It is imperative to treat Awl-lI-38.3 as a potentially
hazardous substance and to exercise caution to minimize exposure.

As a potent EphA3 inhibitor, Awl-11-38.3 is a bioactive small molecule that warrants careful
handling to ensure the safety of laboratory personnel.[1] While specific toxicity data is not
available, the general class of kinase inhibitors can exhibit a range of biological effects.
Therefore, a conservative approach to personal protective equipment (PPE) and handling
procedures is essential.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure. The
following table summarizes the recommended PPE for handling Awl-11-38.3.
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) Specific )
Body Part Protection Level ) Rationale
Recommendations
Prevents skin contact
o with the compound.
Inner: Nitrile or latex )
Double gloving
glovesOuter: .
] ) ) provides an extra
Hands Double Gloving Chemically resistant o
) layer of protection in
gloves (e.g., thicker
o case of atear or
nitrile or neoprene) o
contamination of the
outer glove.
. Chemical splash Protects eyes from
Indirectly Vented )
Eyes Goddl goggles that provide a  splashes or aerosols
oggles
seal around the eyes. of the compound.
Provides an additional
layer of protection for
) To be worn over
Face Face Shield the face and mucous
safety goggles.
membranes from
splashes.
A clean, buttoned lab Protects skin and
Body Laboratory Coat coat made of a personal clothing from

suitable material.

contamination.

Respiratory

As needed based on

risk assessment

For handling powders
outside of a
containment system, a
NIOSH-approved
respirator (e.g., N95
or higher) is

recommended.

Minimizes the risk of
inhaling fine particles

of the compound.

Feet

Closed-toe Shoes

Sturdy, closed-toe
shoes that cover the

entire foot.

Protects feet from
spills and dropped

objects.

Operational Plan for Handling Awl-I11-38.3
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Adherence to a strict operational protocol is crucial for minimizing the risk of exposure during
the handling of Awl-11-38.3.

. Preparation and Weighing:

Always handle the solid form of Awl-11-38.3 within a certified chemical fume hood or a
powder containment hood to prevent inhalation of fine particles.

Before handling, ensure that all necessary PPE is donned correctly.
Use dedicated spatulas and weighing papers.

Clean the balance and surrounding surfaces with an appropriate solvent (e.g., 70% ethanol)
after weighing.

. Solution Preparation:
Prepare solutions of Awl-I1-38.3 in a chemical fume hood.
Add the solvent to the solid compound slowly to avoid splashing.
Cap vials and tubes securely.
. Experimental Use:
Clearly label all containers with the compound name, concentration, date, and your initials.

When performing experiments, work over a disposable absorbent bench liner to contain any
potential spills.

Avoid creating aerosols.
. Post-Handling:

After handling is complete, carefully remove and dispose of the outer gloves in the
designated chemical waste container.

Remove the remaining PPE in the correct order (face shield, goggles, lab coat, inner gloves).
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e Wash hands thoroughly with soap and water.

Disposal Plan

Proper disposal of Awl-11-38.3 and contaminated materials is critical to prevent environmental
contamination and accidental exposure.

1. Solid Waste:

 All solid waste contaminated with Awl-11-38.3 (e.g., weighing papers, used gloves,
disposable lab coats) should be collected in a clearly labeled, sealed hazardous waste bag
or container.

2. Liquid Waste:

o Collect all liquid waste containing Awl-11-38.3 in a designated, sealed, and clearly labeled
hazardous waste container.

e Do not pour any solutions containing Awl-II-38.3 down the drain.
3. Sharps Waste:

e Any sharps (e.g., needles, pipette tips) contaminated with Awl-11-38.3 should be disposed of
in a designated sharps container for hazardous chemical waste.

4. Decontamination:

o Decontaminate all non-disposable equipment and work surfaces that have come into contact
with Awl-II-38.3 using an appropriate solvent.

PPE Selection Workflow

The following diagram illustrates a logical workflow for selecting the appropriate PPE when
handling a research compound with limited safety data.
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Caption: Workflow for PPE selection for a research compound with limited safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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